2-[(3-Bromo-4-ethoxybenzyl)amino]-1-butanol

• Molecular Formula: C13H20BrNO2
• Molecular Weight: 302.21 g/mol
• IUPAC Name: 2-[(3-bromo-4-ethoxyphenyl)methylamino]butan-1-ol
• InChI: InChI=1S/C13H20BrNO2/c1-3-11(9-16)15-8-10-5-6-13(17-4-2)12(14)7-10/h5-7,11,15-16H,3-4,8-9H2,1-2H3
• InChI Key: ZDGVZKHUCOEVIM-UHFFFAOYSA-N
• SMILES: CCC(CO)NCC1=CC(=C(C=C1)OCC)Br

Description

2-[(3-Bromo-4-ethoxybenzyl)amino]-1-butanol is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the family of beta-blockers and has been studied for its effects on the cardiovascular system.

Mechanism of Action

The mechanism of action of 2-[(3-Bromo-4-ethoxybenzyl)amino]-1-butanol involves its ability to block the beta-adrenergic receptors in the heart. This results in a decrease in heart rate and cardiac output, leading to a reduction in blood pressure.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include a decrease in heart rate, cardiac output, and blood pressure. It has also been shown to have a positive effect on lipid metabolism and glucose uptake.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-Bromo-4-ethoxybenzyl)amino]-1-butanol in lab experiments is its specificity for beta-adrenergic receptors. This allows for targeted research on the cardiovascular system. However, the limitations of this compound include its potential toxicity and the need for specialized equipment for its synthesis and purification.

Future Directions

There are many potential future directions for research on 2-[(3-Bromo-4-ethoxybenzyl)amino]-1-butanol. These include further studies on its effects on lipid metabolism and glucose uptake, as well as its potential applications in the treatment of other cardiovascular disorders. Additionally, research could focus on developing more efficient synthesis and purification methods for this compound.

Synthesis Methods

The synthesis of 2-[(3-Bromo-4-ethoxybenzyl)amino]-1-butanol involves the reaction of 3-bromo-4-ethoxybenzaldehyde with 1-amino-2-butanol in the presence of a catalyst. The resulting compound is then purified through a series of chromatographic techniques to obtain the final product.

Scientific Research Applications

2-[(3-Bromo-4-ethoxybenzyl)amino]-1-butanol has been extensively studied for its potential therapeutic applications. It has been shown to have a significant impact on the cardiovascular system, particularly in the treatment of hypertension and arrhythmias.